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Compound of Interest

Compound Name: 4-Amino-3-nitrophenol

Cat. No.: B127093 Get Quote

This guide provides crucial safety and logistical information for the proper disposal of 4-Amino-
3-nitrophenol (CAS: 610-81-1), a chemical compound utilized in laboratory settings.

Adherence to these procedures is vital to ensure personnel safety and environmental

protection. This compound is classified as hazardous, being harmful if swallowed, a skin and

eye irritant, a suspected mutagen, and toxic to aquatic life with long-lasting effects.[1][2][3]

Immediate Safety and Handling Precautions
Before handling 4-Amino-3-nitrophenol for disposal, it is imperative to wear appropriate

personal protective equipment (PPE), including gloves, safety goggles with side shields, and a

lab coat.[3][4] All handling should occur in a well-ventilated area or under a chemical fume

hood to avoid dust formation and inhalation.[1]
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Property Data Reference

CAS Number 610-81-1 [1][4][5]

Appearance Dark red-brown solid powder [2]

Melting Point 150-154 °C [4]

Acute Oral Toxicity
Category 4; LD50 (rat): 500-

1000 mg/kg bw
[1]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H317 (May cause an allergic

skin reaction), H319 (Causes

serious eye irritation), H411

(Toxic to aquatic life with long

lasting effects)

[2][3][4]

Storage Class 11 (Combustible Solids) [4]

Water Solubility 1465 mg/L at 20 °C [2]

Step-by-Step Disposal Protocol
The standard and required method for disposing of 4-Amino-3-nitrophenol is to treat it as

hazardous chemical waste. It must not be disposed of down the sink or in regular trash.[6] The

primary procedure involves collection, proper packaging, and transfer to a licensed waste

disposal company.

Phase 1: Waste Collection and Containerization
Designate a Waste Container: Select a sturdy, leak-proof container that is compatible with

the chemical. The original container is often a suitable choice.[7] Ensure the container is in

good condition.

Collect Waste: Carefully transfer surplus or non-recyclable 4-Amino-3-nitrophenol into the

designated waste container.[5] For any residual amounts in emptied containers, triple-rinse

the container with a suitable solvent. The rinsate must be collected as hazardous waste.[6]
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Secure the Container: Keep the waste container tightly capped at all times, except when

adding waste.[6][7] This prevents the release of vapors and protects the contents from

contamination.

Phase 2: Labeling and Storage
Labeling: Clearly label the container with the words "HAZARDOUS WASTE".[7] The label

must also include the full chemical name ("4-Amino-3-nitrophenol") and a clear description

of its composition and concentration.[7]

Segregation: Store the hazardous waste container in a designated, secure area away from

incompatible materials, particularly strong oxidizing agents.[1] Do not store with flammable

materials, oxidizers, or acidic and caustic waste streams without secondary containment.[6]

Safe Storage Location: Keep the container below eye level in a cool, dry, and well-ventilated

place.[1][6] Avoid areas near heat sources, direct sunlight, or sinks.[6]

Phase 3: Arranging for Disposal
Contact a Licensed Disposal Company: The disposal of 4-Amino-3-nitrophenol must be

handled by a licensed and approved waste disposal plant or company.[1][5] In an institutional

setting like a university or large research facility, contact the institution's Environmental

Health and Safety (EHS) or Radiological and Environmental Management (REM) department

to schedule a pickup.[6][7]

Provide Documentation: Complete any required forms, such as a Hazardous Material Pickup

Request, detailing the contents of the waste container.[7]

Professional Disposal Method: The recommended disposal method for nitrophenols is

controlled incineration.[8] Licensed facilities may use a rotary kiln incinerator (820–1,600°C)

or a fluidized bed incinerator (450–980°C).[8] These high-temperature processes ensure the

complete destruction of the hazardous compound.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 4-Amino-3-nitrophenol waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b127093?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.fishersci.com/store/msds?partNumber=AC335220050&productDescription=4-AMINO-3-NITROPHENOL+95GR&vendorId=VN00032119&countryCode=US&language=en
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.fishersci.com/store/msds?partNumber=AC335220050&productDescription=4-AMINO-3-NITROPHENOL+95GR&vendorId=VN00032119&countryCode=US&language=en
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b127093?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC335220050&productDescription=4-AMINO-3-NITROPHENOL+95GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-amino-3-nitrophenol.htm
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp50-c5.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp50-c5.pdf
https://www.benchchem.com/product/b127093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Proper Disposal of 4-Amino-3-nitrophenol
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4-Amino-3-nitrophenol

1. Containerize Waste
- Use compatible, sealed container

- Collect contaminated materials & rinsate

2. Label Container
- 'HAZARDOUS WASTE'

- Chemical Name & Concentration

3. Store Safely
- Segregate from incompatibles

- Cool, dry, ventilated area

4. Request Disposal
- Contact EHS or licensed contractor

Waste Collected by
Professional Service

Click to download full resolution via product page

Caption: Disposal workflow for 4-Amino-3-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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